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Compound of Interest

Compound Name: L-Valine 4-nitroanilide

Cat. No.: B555166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for L-Valine 4-nitroanilide,

a chromogenic substrate widely used in enzymatic assays. Adherence to these guidelines is

crucial for ensuring laboratory safety and maintaining the integrity of experimental results.

Chemical and Physical Properties
L-Valine 4-nitroanilide hydrochloride is a white to off-white powder.[1] A summary of its key

physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of L-Valine 4-nitroanilide hydrochloride
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Property Value

Synonyms
L-Val-pNA·HCl, L-Valine p-nitroanilide

hydrochloride

CAS Number 77835-49-5

Molecular Formula C₁₁H₁₅N₃O₃·HCl

Molecular Weight 273.61 g/mol

Appearance White to off-white powder

Purity ≥ 99% (HPLC)

Optical Rotation [a]D20 = +63 ± 2º (c=1 in MeOH)

Storage Temperature ≤ -4 °C

Hazard Identification and Safety Precautions
While some safety data sheets for L-Valine suggest it is not a hazardous substance, the

introduction of the 4-nitroanilide group may alter its toxicological properties. Therefore, it is

prudent to handle L-Valine 4-nitroanilide with care, assuming it may be a potential irritant and

harmful if ingested or inhaled.

Table 2: Hazard Identification and Personal Protective Equipment (PPE)

Hazard Description Recommended PPE

Acute Oral Toxicity May be harmful if swallowed. Standard laboratory attire

Skin Corrosion/Irritation
May cause skin irritation upon

prolonged contact.
Protective gloves

Serious Eye Damage/Irritation May cause eye irritation.
Safety glasses with side

shields or goggles

Acute Inhalation Toxicity

May be harmful if inhaled,

potentially causing respiratory

tract irritation.

Respiratory protection (if dust

is generated)
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General Handling Precautions:
Work in a well-ventilated area to minimize inhalation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Store in a cool, dry place, away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of exposure or a spill, follow the procedures outlined below.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Response:
In case of a spill, wear appropriate personal protective equipment. Carefully sweep up the solid

material, avoiding dust generation, and place it in a suitable container for disposal. Clean the

spill area thoroughly.
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Safe Handling and Emergency Workflow for L-Valine 4-Nitroanilide

Routine Handling Emergency Response Spill Response

Start Handling

Wear Appropriate PPE
(Gloves, Goggles)

Weigh in Ventilated Area

Dissolve in Buffer

Use in Assay

Store at ≤ -4°C

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Flush Eyes for 15 min Rinse Mouth

Seek Medical Attention

if irritation persists immediately

Spill Occurs

Don Spill Response PPE

Contain Spill

Collect Solid Material

Dispose as Chemical Waste

Clean Spill Area

Click to download full resolution via product page

Caption: Workflow for routine handling, emergency response, and spill cleanup of L-Valine 4-
nitroanilide.
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Experimental Protocols
L-Valine 4-nitroanilide is a chromogenic substrate for various proteases, such as elastase.

The enzymatic reaction cleaves the amide bond, releasing p-nitroaniline, which can be

quantified spectrophotometrically at approximately 405 nm.

General Enzymatic Assay Protocol (Example with
Elastase)
This protocol is a general guideline and may require optimization for specific enzymes and

experimental conditions.

Materials:

L-Valine 4-nitroanilide hydrochloride

Porcine Pancreatic Elastase

Tris-HCl buffer (e.g., 0.1 M, pH 8.0)

96-well microplate

Microplate reader

Procedure:

Prepare Substrate Stock Solution:

Dissolve L-Valine 4-nitroanilide hydrochloride in the appropriate buffer (e.g., Tris-HCl) to

a stock concentration (e.g., 10 mM). The solubility may be enhanced by using a small

amount of an organic solvent like DMSO before diluting with buffer.

Prepare Enzyme Solution:

Prepare a stock solution of elastase in the assay buffer. The final concentration will

depend on the enzyme's activity and should be determined empirically.

Assay Setup:
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In a 96-well plate, add the assay buffer to each well.

Add the substrate solution to each well to achieve the desired final concentration.

To initiate the reaction, add the enzyme solution to the wells. The final volume in each well

should be consistent (e.g., 200 µL).

Include appropriate controls:

Blank: Buffer and substrate, no enzyme.

Enzyme control: Buffer and enzyme, no substrate.

Data Acquisition:

Immediately place the microplate in a plate reader pre-set to the appropriate temperature

(e.g., 37°C).

Measure the absorbance at 405 nm at regular intervals (e.g., every minute) for a set

period (e.g., 15-30 minutes).

Data Analysis:

Calculate the rate of reaction (change in absorbance per unit time) for each well.

Subtract the rate of the blank from the rates of the experimental wells.

The concentration of the released p-nitroaniline can be calculated using the Beer-Lambert

law (ε of p-nitroaniline at 405 nm is approximately 10,500 M⁻¹cm⁻¹).
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General Enzymatic Assay Workflow
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Caption: A generalized workflow for performing an enzymatic assay using L-Valine 4-
nitroanilide as a substrate.

Disposal Considerations
Dispose of L-Valine 4-nitroanilide and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste. Do not dispose of down the drain or in

regular trash.

Toxicological Information
Detailed toxicological data for L-Valine 4-nitroanilide is not readily available. However, based

on the components, it should be handled with the assumption that it may have toxic properties.

The toxicological properties of the parent compound, L-Valine, are well-documented and it is

generally considered to be of low toxicity. However, the addition of the 4-nitroanilide moiety can

significantly alter the toxicological profile.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a

comprehensive risk assessment by qualified professionals. Always consult the most up-to-date

Safety Data Sheet (SDS) for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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